3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole

• Molecular Formula: C7H12N4S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 3-(azetidin-3-ylmethylsulfanyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C7H12N4S/c1-11-5-9-10-7(11)12-4-6-2-8-3-6/h5-6,8H,2-4H2,1H3
• InChI Key: HRVKDQXONDZOGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2CNC2

Description

3-{[(Azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is a chemical compound with the molecular formula C7H12N4S and a molecular weight of 184.26 g/mol . This compound is part of the 1,2,4-triazole family, which is known for its diverse biological activities and applications in various fields such as pharmaceuticals, agriculture, and materials science .

Preparation Methods

The synthesis of 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole involves several steps. The reaction conditions typically involve the use of solvents such as dimethylformamide (DMF) and catalysts like triethylamine (TEA) under controlled temperatures . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

3-{[(Azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4), leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of reduced sulfur-containing derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfanyl group is replaced by other nucleophiles like halides or amines.

Scientific Research Applications

3-{[(Azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antifungal properties, making it useful in the development of new antibiotics and antifungal agents.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins, leading to the disruption of essential biological processes in microorganisms . This inhibition is often achieved through the binding of the compound to the active site of the target enzyme, preventing its normal function .